1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-2-carboxylic acid
Overview
Description
“1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid” is a chemical compound with the formula C₁₂H₁₃N₃O₄S₂ . It’s used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothiadiazol ring attached to a piperidine ring via a sulfonyl group. The piperidine ring is further substituted with a carboxylic acid group .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
BT and its derivatives are used in the molecular construction of organic light-emitting diodes . They can improve the electronic properties of the resulting organic materials, which is crucial for the performance of OLEDs .
Organic Solar Cells
BT-based compounds are also applicable for the construction of organic solar cells . Their strong electron-withdrawing ability can enhance the efficiency of these solar cells .
Organic Field-Effect Transistors
Organic field-effect transistors can be constructed using BT and its derivatives . These materials can improve the electronic properties of the transistors .
Photoluminescent Compounds
BT and its derivatives are important acceptor units used in the development of photoluminescent compounds . These compounds can emit light when excited, which is useful in various optical applications .
Synthesis of Polymers
BT-based compounds can be used in the synthesis of various polymers . These polymers can have improved electronic properties, making them suitable for various applications .
Construction of Small Molecules and Metal Complexes
BT and its derivatives can be used in the construction of small molecules and metal complexes . These structures can have enhanced electronic properties, which can be beneficial in various fields .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4S2/c16-12(17)9-5-1-2-7-15(9)21(18,19)10-6-3-4-8-11(10)14-20-13-8/h3-4,6,9H,1-2,5,7H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJHGZDAZQSIIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)O)S(=O)(=O)C2=CC=CC3=NSN=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-[(2-Carboxypiperidin-1-yl)sulfonyl]-2,1,3-benzothiadiazol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenoxy)-2-methyl-N-[(E)-(5-methylfuran-2-yl)methylideneamino]propanamide](/img/structure/B2740407.png)
![3-[(4-Nitrophenyl)methyl]thiochromen-4-one](/img/structure/B2740410.png)
![N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(naphthalen-1-yloxy)acetamide](/img/structure/B2740412.png)
